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Cat. No.: B15211015 Get Quote

In-Depth Technical Guide to
(Dichloromethyl)cyclohexane
For Researchers, Scientists, and Drug Development Professionals

Abstract
(Dichloromethyl)cyclohexane is a halogenated cycloalkane with the chemical formula

C₇H₁₂Cl₂. This technical guide provides a comprehensive overview of its physical and chemical

properties, drawing from available spectral data and established chemical principles. Detailed

experimental protocols for its synthesis and characterization are outlined to support its

application in research and development.

Chemical Identity and Physical Properties
(Dichloromethyl)cyclohexane, a geminal dihalide, consists of a cyclohexane ring bonded to a

dichloromethyl group. While extensive experimental data for this specific compound is not

readily available in public databases, its properties can be estimated based on related

compounds and computational models.

Table 1: Physical and Chemical Properties of (Dichloromethyl)cyclohexane
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Property Value Source

IUPAC Name dichloromethylcyclohexane PubChem[1]

CAS Number 24099-71-6 PubChem[1]

Molecular Formula C₇H₁₂Cl₂ PubChem[1]

Molecular Weight 167.07 g/mol PubChem[1]

Monoisotopic Mass 166.0316058 Da PubChem[1]

Computed XLogP3-AA 3.9 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Note: Many of the listed physical properties are computed and should be confirmed with

experimental data where possible.

Spectroscopic Characterization
Spectroscopic analysis is crucial for the identification and structural elucidation of

(Dichloromethyl)cyclohexane.

Mass Spectrometry
The mass spectrum of (Dichloromethyl)cyclohexane is available and provides key

information for its identification.[1] The fragmentation pattern is expected to be influenced by

the presence of the cyclohexane ring and the two chlorine atoms. Key fragmentation pathways

would likely involve the loss of chlorine atoms and fragmentation of the cyclohexane ring.

Expected Fragmentation:
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Molecular Ion Peak (M⁺): The molecular ion peak would be observed, and due to the isotopic

abundance of chlorine (³⁵Cl and ³⁷Cl), it would appear as a characteristic cluster of peaks (M,

M+2, M+4).

Loss of Cl: A significant fragment would likely correspond to the loss of a chlorine radical,

leading to a [M-Cl]⁺ ion.

Cyclohexyl Cation: Fragmentation may lead to the formation of a cyclohexyl cation or related

ring fragments.

Infrared (IR) Spectroscopy
The infrared spectrum of (Dichloromethyl)cyclohexane would be dominated by absorptions

corresponding to C-H and C-Cl bond vibrations. A vapor phase IR spectrum is available for this

compound.[1]

Table 2: Expected IR Absorption Bands for (Dichloromethyl)cyclohexane

Wavenumber (cm⁻¹) Bond Vibration Intensity

2950-2850 C-H (alkane) stretch Strong

1450 C-H bend (scissoring) Medium

800-600 C-Cl stretch Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific experimental NMR data for (Dichloromethyl)cyclohexane is not readily

available, the expected chemical shifts can be predicted based on the structure.

¹H NMR: The proton on the dichloromethyl-substituted carbon would appear as a downfield

triplet due to the electron-withdrawing effect of the two chlorine atoms. The protons on the

cyclohexane ring would appear as a complex multiplet in the typical aliphatic region.

¹³C NMR: The carbon of the dichloromethyl group would be significantly shifted downfield.

The carbons of the cyclohexane ring would appear in the aliphatic region, with the carbon

attached to the dichloromethyl group showing a downfield shift compared to the others.
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Chemical Properties and Reactivity
(Dichloromethyl)cyclohexane is a geminal dihalide, and its reactivity is primarily dictated by

the two chlorine atoms attached to the same carbon.

Nucleophilic Substitution: It is expected to undergo nucleophilic substitution reactions,

though likely at a slower rate than corresponding monochlorinated alkanes. Strong

nucleophiles can displace one or both chlorine atoms.

Hydrolysis: Under appropriate conditions (e.g., with a strong base), it can be hydrolyzed to

form cyclohexanecarbaldehyde.

Elimination Reactions: Treatment with a strong, sterically hindered base could potentially

lead to elimination reactions, although this is less common for gem-dihalides compared to

vicinal dihalides.

Experimental Protocols
Synthesis of (Dichloromethyl)cyclohexane
A common method for the synthesis of gem-dichlorides is the reaction of an aldehyde with a

chlorinating agent such as phosphorus pentachloride (PCl₅).

Reaction: Cyclohexanecarbaldehyde + PCl₅ → (Dichloromethyl)cyclohexane + POCl₃

Experimental Workflow Diagram:
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Start: Combine Cyclohexanecarbaldehyde and PCl₅

Stir at room temperature
(exothermic reaction may require cooling)

Pour reaction mixture onto ice

Extract with an organic solvent
(e.g., diethyl ether)

Wash organic layer with aqueous NaHCO₃

and brine

Dry over anhydrous MgSO₄

Evaporate the solvent

Purify by vacuum distillation

Product: (Dichloromethyl)cyclohexane

Click to download full resolution via product page

Caption: Synthesis of (Dichloromethyl)cyclohexane.
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Detailed Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, place cyclohexanecarbaldehyde. Cool the flask in an ice bath.

Addition of PCl₅: Slowly add phosphorus pentachloride (1.1 equivalents) to the cooled

aldehyde with continuous stirring. The addition should be done in portions to control the

exothermic reaction.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 1-2 hours, or until the reaction is complete (monitored by TLC or GC).

Work-up: Carefully pour the reaction mixture onto crushed ice.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent such as diethyl ether or dichloromethane (2 x 50 mL).

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution (to neutralize any remaining acid) and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by vacuum distillation to obtain pure

(Dichloromethyl)cyclohexane.

Characterization Protocol
Logical Flow for Characterization:
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Synthesized Product

GC-MS Analysis NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy

Purity Confirmation Structural Confirmation

Click to download full resolution via product page

Caption: Characterization workflow for (Dichloromethyl)cyclohexane.

Gas Chromatography-Mass Spectrometry (GC-MS):

Inject a dilute solution of the purified product in a suitable solvent (e.g., hexane) into a GC-

MS system.

Use a standard non-polar column (e.g., DB-5).

Obtain the retention time and the mass spectrum.

Confirm the molecular weight from the molecular ion peak and analyze the fragmentation

pattern to verify the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

Analyze the chemical shifts, multiplicities, and integration to confirm the structure of

(Dichloromethyl)cyclohexane.

Infrared (IR) Spectroscopy:
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Obtain the IR spectrum of the neat liquid (if possible) or as a solution in a suitable solvent

(e.g., CCl₄).

Identify the characteristic absorption bands for C-H and C-Cl bonds.

Safety and Handling
(Dichloromethyl)cyclohexane is expected to be a combustible liquid and an irritant. Handle

with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a well-

ventilated fume hood. Avoid contact with skin and eyes. Store in a cool, dry place away from

incompatible materials such as strong oxidizing agents.

Conclusion
This technical guide provides a summary of the known and predicted physical and chemical

properties of (Dichloromethyl)cyclohexane. The included experimental protocols for its

synthesis and characterization offer a practical resource for researchers. Further experimental

investigation is warranted to fully elucidate the physical constants and reactivity profile of this

compound for its potential applications in organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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